Cas no 4655-97-4 (5-(3-chloro-4-methylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-(3-chloro-4-methylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• CAS No: 4655-97-4
• MF: C₁₆H₁₃ClN₂O
• MW: 284.74022269249
• CID: 1522570
• PubChem ID: 931247
• Update Time: 2025-04-21

5-(3-chloro-4-methylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-4-methylphenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-(3-chloro-4-methylphenyl)-3-(4-methylphenyl)-
• STK114952
• AKOS001649636
• DTXSID20359007
• 4655-97-4
• SR-01000486389
• SR-01000486389-1

• Inchi： 1S/C16H13ClN2O/c1-10-3-6-12(7-4-10)15-18-16(20-19-15)13-8-5-11(2)14(17)9-13/h3-9H,1-2H3
• InChI Key： STIANAQMZNMIPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1=NC(C2C=CC(C)=CC=2)=NO1

Computed Properties

• Exact Mass: 284.07179
• Monoisotopic Mass: 284.071641
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 4.8

Experimental Properties

• Density: 1.218
• Boiling Point: 431.4°C at 760 mmHg
• Flash Point: 214.7°C
• Refractive Index: 1.586
• PSA: 38.92